molecular formula C15H29N3O B7548551 N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide

N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide

Cat. No. B7548551
M. Wt: 267.41 g/mol
InChI Key: VUGMYFBBWIBZPO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide (CDMT) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CDMT belongs to the class of tetrahydro-1(2H)-pyridinecarboxamide compounds and has a unique chemical structure that makes it an attractive candidate for further study.

Mechanism of Action

The exact mechanism of action of N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide is not yet fully understood. However, studies have suggested that it acts as a bidentate ligand, coordinating with metal ions to form stable complexes. These metal complexes are believed to be responsible for the catalytic activity of N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide.
Biochemical and Physiological Effects
N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide has not been extensively studied for its biochemical and physiological effects. However, studies have suggested that it is relatively non-toxic and has low cytotoxicity. This makes it a promising candidate for further study as a potential drug candidate.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide is its easy synthesis and purification process. This makes it an attractive candidate for use in lab experiments. However, one of the limitations of N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for the study of N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide. One area of interest is the development of new metal complexes using N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide as a ligand. These metal complexes could have potential applications in various catalytic reactions. Another area of interest is the study of N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide as a potential drug candidate. Further studies are needed to determine its potential efficacy and toxicity in vivo. Additionally, the development of new synthetic methods for N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide could lead to improved yields and purity, making it an even more attractive candidate for further study.

Synthesis Methods

The synthesis of N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide involves a multi-step process that starts with the reaction of cyclohexylamine and 2-methyl-2-butene to form N-cyclohexyl-2-methyl-2-butene-1,4-diamine. This intermediate is then reacted with dimethylformamide dimethyl acetal to form N-cyclohexyl-4-(dimethylamino)methyl-2-methyl-2-butene-1,4-diamine. Finally, the addition of acetic anhydride and pyridine to this intermediate results in the formation of N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide.

Scientific Research Applications

N~1~-cyclohexyl-4-[(dimethylamino)methyl]tetrahydro-1(2H)-pyridinecarboxamide has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of interest is its use as a ligand for the synthesis of metal complexes. These metal complexes have shown promise in catalyzing various reactions, including asymmetric hydrogenation and cross-coupling reactions.

properties

IUPAC Name

N-cyclohexyl-4-[(dimethylamino)methyl]piperidine-1-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H29N3O/c1-17(2)12-13-8-10-18(11-9-13)15(19)16-14-6-4-3-5-7-14/h13-14H,3-12H2,1-2H3,(H,16,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VUGMYFBBWIBZPO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)CC1CCN(CC1)C(=O)NC2CCCCC2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H29N3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

267.41 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-Cyclohexyl-4-[(dimethylamino)methyl]piperidine-1-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.